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Compound of Interest

Compound Name: 2,3-Dichlorothiophenol

Cat. No.: B100473 Get Quote

Proper management and disposal of 2,3-Dichlorothiophenol are critical for ensuring

laboratory safety and environmental protection. This compound is hazardous, and adherence

to strict protocols is essential for researchers, scientists, and drug development professionals.

This guide provides a comprehensive, step-by-step plan for its safe handling and disposal.

Immediate Safety and Handling
Before beginning any work with 2,3-Dichlorothiophenol, ensure that all necessary safety

measures are in place. This chemical is harmful if swallowed, can cause serious eye damage,

and may lead to skin and respiratory irritation.[1][2] It is also characterized by a strong,

unpleasant stench.[3]

Personal Protective Equipment (PPE): Always use proper personal protective equipment when

handling 2,3-Dichlorothiophenol.[4][5]

Hand Protection: Wear neoprene or other chemically resistant gloves.[6] Contaminated

gloves should be replaced immediately.[6]

Eye Protection: Use safety glasses with side shields or chemical safety goggles.[7] A face

shield may be necessary for splash hazards.

Skin and Body Protection: Wear a lab coat or chemical-resistant apron.[6] Disposable aprons

are recommended as clothing contacted with thiols can be difficult to deodorize.[6]
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Respiratory Protection: All handling of 2,3-Dichlorothiophenol should occur inside a

certified chemical fume hood to avoid inhalation of vapors.[4][5]

Engineering Controls: Facilities must be equipped with an eyewash station and a safety shower

in close proximity to the workstation.[4][5][8] Ensure adequate ventilation.[3][7]

Spill Management
In the event of a spill, immediate and correct action is required to prevent exposure and further

contamination.

Minor Spills:

Alert personnel in the immediate area and restrict access.

Remove all sources of ignition.[4][6]

Wearing appropriate PPE, cover the spill with an inert absorbent material, such as

activated carbon adsorbent or vermiculite.[4][5][7]

WARNING: Never use dry, powdered hypochlorite or other strong oxidizers on thiophenol

spills, as this can lead to autoignition.[6]

Collect the absorbent material and contaminated debris using spark-proof tools and place

it into a designated, labeled hazardous waste container for disposal.[4][5]

Major Spills:

Evacuate the area immediately.[6]

Alert your institution's emergency responders or Environmental Health & Safety (EHS)

department and inform them of the location and nature of the hazard.[6]

Summary of Hazard and Disposal Information
The following table summarizes key quantitative and classification data for 2,3-
Dichlorothiophenol and related compounds.
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Property Value / Information Source

Chemical Name
2,3-Dichlorothiophenol; 2,3-

Dichlorobenzenethiol
[1][9]

CAS Number 17231-95-7 [1][9]

Molecular Formula C₆H₄Cl₂S [1][9]

GHS Hazard Codes

H302 (Harmful if swallowed),

H318 (Causes serious eye

damage)

[1][2]

Waste Classification
Must be managed as

hazardous waste.
[7][8]

EPA Waste Number

While not explicitly listed, the

related compound Thiophenol

is P014. Classification must

follow local, state, and federal

regulations.

[4][6]

Step-by-Step Disposal Protocol
The disposal of 2,3-Dichlorothiophenol must be handled as a regulated hazardous waste

stream from collection to final disposal. Evaporation is not an acceptable method of disposal.

[10]

Step 1: Waste Collection

Liquid Waste: Collect all waste solutions containing 2,3-Dichlorothiophenol in a dedicated,

leak-proof container that is chemically compatible.[10][11] The original container is often a

suitable choice.[10][12] Do not mix with other waste streams unless directed by your EHS

department.[10]

Solid Waste: Collect chemically contaminated solid waste (e.g., contaminated gloves,

absorbent pads, pipette tips) in a separate, clearly labeled container, such as a lined pail.[10]
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Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste"

and the full chemical name "2,3-Dichlorothiophenol".[11][13] Do not use abbreviations or

chemical formulas.[10]

Container Integrity: Ensure the container cap is securely tightened at all times, except when

adding waste.[11][14][15] The exterior of the container must be kept clean and free of

residue.[14] Do not fill containers beyond 90% of their capacity.[14]

Step 2: Waste Storage

Store waste containers in a designated and properly labeled satellite accumulation area

within the laboratory.

Use secondary containment, such as a chemical-resistant tray or bin, for all liquid waste

containers to contain potential leaks.[12]

Segregate the waste container from incompatible materials, especially strong oxidizing

agents, acids, and bases.[4][5][14]

Step 3: Decontamination of Glassware

Glassware that has come into contact with 2,3-Dichlorothiophenol must be

decontaminated before standard washing.

Prepare a bleach bath, typically a 1:1 mixture of commercial bleach and water, in a labeled

plastic container inside a fume hood.[13]

Submerge the contaminated glassware in the bleach bath and allow it to soak overnight (at

least 14 hours).[13]

After soaking, rinse the glassware thoroughly with water before proceeding with normal

cleaning methods.[13]

Step 4: Disposal of Empty Containers

A container is not considered "empty" until it has been thoroughly rinsed.
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The first rinse of a container that held 2,3-Dichlorothiophenol must be collected and

disposed of as hazardous waste.[12]

For highly toxic materials, the first three rinses must be collected as hazardous waste.[12]

After proper rinsing and air-drying, obliterate or remove the original label and dispose of the

container according to your institution's procedures for non-hazardous lab glass or plastic.

[10]

Step 5: Final Disposal

Final disposal of hazardous waste must be conducted through your institution's

Environmental Health & Safety (EHS) department or a licensed hazardous waste disposal

contractor.[2][7]

When the waste container is full or ready for removal, submit a hazardous waste pickup

request to your EHS office.[10][12]

Disposal Workflow Diagram
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Figure 1. 2,3-Dichlorothiophenol Disposal Workflow
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Caption: Workflow for the safe disposal of 2,3-Dichlorothiophenol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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